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Compound of Interest

Compound Name: pseudolaric acid C2

Cat. No.: B3029899

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudolaric acid C2 is a diterpenoid natural product that has garnered interest within the
scientific community for its potential therapeutic applications. As a metabolite of the more
extensively studied Pseudolaric acid B, it shares a common origin from the root bark of the
golden larch tree, Pseudolarix kaempferi. While research specifically focused on Pseudolaric
acid C2 is still emerging, its structural relationship to Pseudolaric acid B suggests a potential
for similar biological activities, including antifungal, antimicrobial, and antitumor properties. This
technical guide provides a comprehensive overview of Pseudolaric acid C2, drawing upon
available data and leveraging insights from its parent compound to illuminate its potential
mechanisms of action and experimental considerations.

Core Physicochemical Data

A foundational aspect of any drug development program is the precise characterization of the
molecule of interest. The following table summarizes the key identifiers and molecular
properties of Pseudolaric acid C2.
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Property Value Reference
CAS Number 82508-35-8 [11[2]13][4]
Molecular Formula C22H260s [2][3]
Molecular Weight 418.44 g/mol [11[4115]

Biological Activity and Mechanism of Action

Pseudolaric acid C2 is understood to exert its biological effects primarily through the
disruption of microtubule polymerization.[1] This mechanism is shared with its precursor,
Pseudolaric acid B, and is a well-established target for anticancer therapies. By interfering with
the dynamic assembly and disassembly of microtubules, Pseudolaric acid C2 can impede
critical cellular processes such as mitosis, leading to cell cycle arrest and apoptosis.[1]

Due to the limited specific research on Pseudolaric acid C2, the following sections will detail
the established signaling pathways and experimental protocols for Pseudolaric acid B, which is
considered a relevant proxy for understanding the potential biological landscape of its
metabolite.

Signaling Pathways Implicated in Pseudolaric Acid
B Activity

Research into Pseudolaric acid B has revealed its interaction with several key signaling
pathways crucial in cancer cell proliferation and survival.

PIBK/AKT/ImMTOR Pathway

The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, and survival.
Pseudolaric acid B has been shown to inhibit this pathway, leading to decreased
phosphorylation of key downstream effectors and ultimately promoting apoptosis in cancer
cells.
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Caption: Inhibition of the PISBK/AKT/mTOR pathway by Pseudolaric Acid B.

NF-kB Signaling Pathway

The NF-kB pathway plays a critical role in inflammation and cell survival. Pseudolaric acid B
has been demonstrated to suppress the activation of NF-kB, thereby reducing the expression
of pro-inflammatory and anti-apoptotic genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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